Cas no 1314984-79-6 (1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol
• CAS No: 1314984-79-6
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD11521057
• CID: 5178456
• PubChem ID: 55274311
• Update Time: 2026-03-05

1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-methylphenyl)-2-methyl-2-propanol
• 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol
• SB84400

• MDL： MFCD11521057
• Inchi： 1S/C11H15ClO/c1-8-6-10(12)5-4-9(8)7-11(2,3)13/h4-6,13H,7H2,1-3H3
• InChI Key： IJQHAVCKMADKFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol

1-(4-Chloro-2-methylphenyl)-2-methylpropan-2-ol: A Comprehensive Overview

1-(4-Chloro-2-methylphenyl)-2-methylpropan-2-ol, also known by its CAS number 1314984-79-6, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a substituted phenyl group and a tert-butyl alcohol moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol is C₁₀H₁₃ClO, and it has a molecular weight of approximately 188.65 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction processes. Its synthesis can be tailored to achieve high purity and yield, making it suitable for various applications in research and development.

In the pharmaceutical industry, 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol has garnered attention due to its potential as an intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound as a key intermediate in the synthesis of novel anti-cancer agents with improved efficacy and reduced side effects.

The biological activity of 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol has been extensively investigated. Research has shown that it exhibits moderate to strong inhibitory effects on certain enzymes and receptors, making it a valuable tool for understanding biological pathways and developing new therapeutic strategies. For example, a 2023 study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a specific kinase involved in cancer cell proliferation, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol has found use in other areas of chemistry. Its unique structure makes it suitable for use as a building block in organic synthesis, particularly in the construction of complex organic molecules with specific functional groups. This versatility has led to its adoption in various synthetic routes, contributing to advancements in materials science and chemical engineering.

The physical properties of 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in different applications. For instance, its solubility in common organic solvents like ethanol and acetone makes it easy to handle and process in laboratory settings. The compound is also stable under standard storage conditions, ensuring its reliability as a reagent or intermediate.

Safety considerations are an essential aspect of working with any chemical compound. While 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to established guidelines.

In conclusion, 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol (CAS No. 1314984-79-6) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and favorable physical properties make it an attractive candidate for various applications, from drug development to materials science. As ongoing research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.